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Introduction

Hexabutyldistannane, also known as bis(tributyltin), is an organotin compound with the
chemical formula C24H54Sn2. It is a versatile reagent in organic synthesis, notably in
palladium-catalyzed cross-coupling reactions (Stille coupling), deoxygenation, and
desulfurization reactions.[1] A thorough understanding of its physical properties is crucial for its
safe handling, application in chemical processes, and for the development of new synthetic
methodologies. This guide provides a comprehensive overview of the key physical
characteristics of Hexabutyldistannane, supported by available data and general experimental
considerations.

Physical and Chemical Properties

Hexabutyldistannane is a clear, colorless to slightly yellow liquid at room temperature.[2][3] It
is characterized by its insolubility in water and sensitivity to air and moisture.[1][4]

Tabulated Physical Properties

The following tables summarize the key physical properties of Hexabutyldistannane compiled

from various sources.
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General Properties

Chemical Formula C24H54Sn2[1][4]

Molecular Weight 580.11 g/mol [2][4][5]

Appearance Clear colorless to slightly yellow liquid[2][3]
Odor Mild, characteristic[6]

Thermal and Physical Constants

Boiling Point

197-198 °C at 10 mmHg[2][3][4][7]

194 °C at 4 mmHg

Melting Point

Not available (liquid at room temperature)[8]

Density

1.148 g/mL at 25 °C[2][3][5][9]

Refractive Index (n20/D)

1.512[3][4][5]

1.5105-1.5145 at 20 °C[1]

Flash Point

110 °C (230 °F)[10]

124 °C[2][4]

130 °C[3][8]

Vapor Pressure

<0.01 hPa at 20 °C

Decomposition Temperature

> 250 °C (> 482 °F)

Solubility
Water Insoluble/Immiscible[1][3][10]
Methanol Slightly soluble[4]

Experimental Protocols for Property Determination
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While detailed, step-by-step experimental protocols for the determination of each physical
property of Hexabutyldistannane are not extensively published in readily available literature,
this section outlines the general methodologies that are typically employed for such
measurements.

Determination of Boiling Point

The boiling point of Hexabutyldistannane is determined under reduced pressure due to its
high boiling point at atmospheric pressure, which could lead to decomposition.

Methodology:

o Apparatus: A distillation apparatus equipped with a short-path distillation head, a calibrated
thermometer, a vacuum pump, and a manometer is used.

o Procedure: A sample of Hexabutyldistannane is placed in the distillation flask. The system
is evacuated to the desired pressure (e.g., 10 mmHg). The sample is then heated gradually.
The temperature at which the liquid and vapor phases are in equilibrium, as indicated by a
steady condensation of vapor on the thermometer bulb, is recorded as the boiling point at
that specific pressure.

Determination of Density

The density of liquid Hexabutyldistannane can be measured using a pycnometer or a digital
density meter.

Methodology (using a pycnometer):

o Calibration: The pycnometer is cleaned, dried, and its weight is accurately determined. It is
then filled with a reference liquid of known density (e.g., deionized water) at a specific
temperature (e.g., 25 °C), and the weight is recorded. The volume of the pycnometer is
calculated.

e Measurement: The calibrated pycnometer is filled with Hexabutyldistannane at the same
temperature, and its weight is measured.

o Calculation: The density of Hexabutyldistannane is calculated by dividing the mass of the
sample by the volume of the pycnometer.
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Determination of Refractive Index

The refractive index, a measure of how light propagates through the substance, is determined
using a refractometer.

Methodology:

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

e Measurement: A few drops of Hexabutyldistannane are placed on the prism of the
refractometer. The instrument is adjusted to bring the dividing line between the light and dark
fields into sharp focus at the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale at a specified
temperature (e.g., 20 °C) and wavelength (usually the sodium D-line, 589 nm).

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of
Hexabutyldistannane, as inferred from synthetic procedures for related organotin compounds.
[11]
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General Workflow for Hexabutyldistannane Synthesis and Purification
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Caption: A generalized workflow for the synthesis and purification of Hexabutyldistannane.
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Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of
Hexabutyldistannane.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR spectra are
available for Hexabutyldistannane and are consistent with its structure, showing
characteristic signals for the butyl groups attached to the tin atoms.[3][12]

« Infrared (IR) Spectroscopy: The IR spectrum of Hexabutyldistannane exhibits characteristic
C-H stretching and bending vibrations of the butyl groups.[12] The spectrum is typically
acquired using a neat sample between salt plates (capillary cell).[12]

o Mass Spectrometry (MS): Mass spectral data for Hexabutyldistannane is available, often
obtained through Gas Chromatography-Mass Spectrometry (GC-MS), which can be used to
confirm its molecular weight and fragmentation pattern.[12][13]

Conclusion

This technical guide has provided a detailed overview of the key physical properties of
Hexabutyldistannane, presenting quantitative data in a structured format. While specific,
detailed experimental protocols for each property determination are not readily available in the
surveyed literature, generalized methodologies have been described to aid researchers in their
laboratory practices. The provided workflow diagram offers a visual representation of the typical
synthesis and purification process. A comprehensive understanding of these physical
characteristics is fundamental for the effective and safe utilization of Hexabutyldistannane in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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